Cas no 121507-22-0 (1H-Pyrazole-3-carboxamide,4,5-dihydro-1-methyl-5-oxo-)

• Product Name: 1H-Pyrazole-3-carboxamide,4,5-dihydro-1-methyl-5-oxo-
• CAS No: 121507-22-0
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 133359
• PubChem ID: 45084135
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxamide,4,5-dihydro-1-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide,4,5-dihydro-1-methyl-5-oxo-
• 1H-Pyrazole-3-carboxamide,4,5-dihydro-1-methyl-5-oxo-(9CI)
• 121507-22-0
• 1-Methyl-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxamide
• 1-methyl-5-oxo-4H-pyrazole-3-carboxamide

• Inchi： 1S/C5H7N3O2/c1-8-4(9)2-3(7-8)5(6)10/h2H2,1H3,(H2,6,10)
• InChI Key： LUJGLEWYWLMPJC-UHFFFAOYSA-N
• SMILES： O=C1CC(C(N)=O)=NN1C

Computed Properties

• Exact Mass: 141.054
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: -1.3